Cas no 915375-27-8 ((R)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate)

(R)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate is a chiral intermediate used in the synthesis of biologically active compounds, particularly in pharmaceutical research. Its key advantages include high enantiomeric purity, which is critical for asymmetric synthesis and drug development. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during reactions, while the pyridin-2-yl hydrazine moiety offers versatility in forming heterocyclic structures. This compound is valuable in medicinal chemistry for constructing peptidomimetics and other targeted molecules. Its well-defined stereochemistry ensures reproducibility in synthetic pathways, making it a reliable choice for complex organic transformations. Proper handling under inert conditions is recommended to preserve its reactivity and integrity.
(R)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate structure
915375-27-8 structure
Product Name:(R)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate
CAS No:915375-27-8
MF:C13H20N4O3
MW:280.322902679443
CID:827143
PubChem ID:57355767
Update Time:2025-10-29

(R)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate
    • (R)-tert-butyl 1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-ylcarbamate
    • 915375-27-8
    • (R)-tert-Butyl(1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate
    • DTXSID80723301
    • tert-Butyl {(2R)-1-oxo-1-[2-(pyridin-2-yl)hydrazinyl]propan-2-yl}carbamate (non-preferred name)
    • AM20080550
    • D-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, 2-(2-pyridinyl)hydrazide
    • tert-butyl (R)-(1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate
    • DB-023149
    • tert-Butyl {(2R)-1-oxo-1-[2-(pyridin-2-yl)hydrazinyl]propan-2-yl}carbamate
    • Inchi: 1S/C13H20N4O3/c1-9(15-12(19)20-13(2,3)4)11(18)17-16-10-7-5-6-8-14-10/h5-9H,1-4H3,(H,14,16)(H,15,19)(H,17,18)/t9-/m1/s1
    • InChI Key: JWMMKCNHXSBARG-SECBINFHSA-N
    • SMILES: O(C(N[C@@H](C(NNC1C=CC=CN=1)=O)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 280.15354051g/mol
  • Monoisotopic Mass: 280.15354051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 92.4Ų

(R)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM172315-1g
tert-butyl (R)-(1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate
915375-27-8 95%
1g
$199 2024-07-20
Chemenu
CM172315-5g
tert-butyl (R)-(1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate
915375-27-8 95%
5g
$626 2021-08-05
Alichem
A029192684-1g
(R)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate
915375-27-8 95%
1g
$400.00 2023-08-31
Ambeed
A596336-1g
(R)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate
915375-27-8 95+%
1g
$181.0 2025-04-15
Crysdot LLC
CD11017763-5g
(R)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate
915375-27-8 95+%
5g
$662 2024-07-19

(R)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate Related Literature

Additional information on (R)-tert-Butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate

Compound CAS No. 915375-27-8: (R)-tert-butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate

The compound (R)-tert-butyl (1-oxo-1-(2-(pyridin-2-yl)hydrazinyl)propan-2-yl)carbamate with CAS No. 915375-27-8 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a tert-butyl carbamate group, a pyridin-2-yl hydrazine moiety, and a propanone backbone. The stereochemistry at the chiral center, denoted by the (R)-configuration, plays a critical role in its biological activity and selectivity.

Recent studies have highlighted the potential of this compound as a biological target modulator, particularly in the context of enzyme inhibition and receptor interaction. Researchers have demonstrated that the pyridin-2-ylium hydrazine group within the molecule exhibits strong binding affinity towards specific protein targets, making it a promising candidate for drug development. The tert-butyl carbamate group further enhances the molecule's stability and bioavailability, which are essential attributes for therapeutic agents.

One of the most notable advancements involving this compound is its application in the development of targeted therapies for neurodegenerative diseases. Preclinical studies have shown that (R)-tert-butyl (1-oxo...)carbamate can inhibit key enzymes associated with amyloid-beta production, a hallmark of Alzheimer's disease. This finding underscores its potential as a lead compound for next-generation treatments aimed at mitigating cognitive decline.

In addition to its therapeutic applications, this compound has also been explored for its role in chemical synthesis as an intermediate in the construction of more complex molecular architectures. Its versatile structure allows for easy functionalization, enabling chemists to design derivatives with enhanced pharmacokinetic profiles or improved potency against specific targets.

From an analytical standpoint, the compound's structural features make it amenable to various spectroscopic techniques such as NMR and mass spectrometry. These methods have been instrumental in confirming its stereochemistry and purity, ensuring that research findings are reliable and reproducible.

Looking ahead, ongoing research is focused on optimizing the synthesis of (R)-tert-butyl (1-oxo...)carbamate to enhance scalability and reduce production costs. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for large-scale testing in clinical trials, bringing us closer to realizing its full therapeutic potential.

In summary, CAS No. 915375-27-8 represents a cutting-edge molecule with multifaceted applications in drug discovery and chemical synthesis. Its unique combination of structural features and biological activity positions it as a key player in advancing modern medicine.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited